BRD73954

• CAS No.: 1440209-96-0
• Product Name: BRD73954
• Molecular Formula: C16H16N2O3
• Molecular Weight: 284.32
• IUPAC Name: 3-N-hydroxy-1-N-(2-phenylethyl)benzene-1,3-dicarboxamide
• Standard InChI: InChI=1S/C16H16N2O3/c19-15(17-10-9-12-5-2-1-3-6-12)13-7-4-8-14(11-13)16(20)18-21/h1-8,11,21H,9-10H2,(H,17,19)(H,18,20)
• Standard InChIKey: FIHKWEQJEDRIFS-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CCNC(=O)C2=CC(=CC=C2)C(=O)NO
• Appearance: Solid powder
• Description: BRD73954 is a small molecule inhibitor that potently inhibits HDAC6 and HDAC8. It inhibits HDAC6, a class IIb histone that deacetylates cytoplasmic proteins, including tubulin, heat shock protein 90, and cortactin, and has roles in cell adhesion and motility. It is also an inhibitor of HDAC8, a class I histone that primarily targets nuclear proteins, including histones and cohesins, and regulates gene expression.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: BRD73954; BRD-73954; BRD 73954.
• Reference: 1: Olson DE, Wagner FF, Kaya T, Gale JP, Aidoud N, Davoine EL, Lazzaro F, Weïwer M, Zhang YL, Holson EB. Discovery of the first histone deacetylase 6/8 dual inhibitors. J Med Chem. 2013 Jun 13;56(11):4816-20. doi: 10.1021/jm400390r. Epub 2013 May 29. PubMed PMID: 23672185.; (Last update: 4/20/2016).
• PubChem Compound: 71680913
• Last Modified: Nov 11 2021